molecular formula C7H15O2P B8277539 Ethyl cyclopropylmethyl(methyl)phosphinate

Ethyl cyclopropylmethyl(methyl)phosphinate

Cat. No.: B8277539
M. Wt: 162.17 g/mol
InChI Key: NVNRJLNMWCHIFH-UHFFFAOYSA-N
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Description

Ethyl cyclopropylmethyl(methyl)phosphinate is a useful research compound. Its molecular formula is C7H15O2P and its molecular weight is 162.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H15O2P

Molecular Weight

162.17 g/mol

IUPAC Name

[ethoxy(methyl)phosphoryl]methylcyclopropane

InChI

InChI=1S/C7H15O2P/c1-3-9-10(2,8)6-7-4-5-7/h7H,3-6H2,1-2H3

InChI Key

NVNRJLNMWCHIFH-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C)CC1CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2.22 g of sodium hydride (80% in oil) in 50 ml of anhydrous tetrahydrofuran under an inert atmosphere at 20° is treated with 50 ml of an anhydrous tetrahydrofuran solution of 7.24 g of ethyl (methyl)phosphinate at such a rate so that the temperature does not exceed 25°. After the addition is complete the resulting suspension is stirred for 1 hour at room temperature before slow addition of 10.0 g of bromomethylcyclopropane. The reaction mixture is stirred for a further 3 hours at 20° cooled in an ice/water bath and 100 ml of water added carefully. The clear solution is then partitioned between dichloromethane and water. Separation of the organic layer followed by drying and removal of the solvent affords a pale yellow oil. Distillation under high vacuum affords ethyl cyclopropylmethyl(methyl)phosphinate of b.p. 100° C. (10-1 mbar); 1H-NMR (CDCl3): δ (ppm)=4.04 (2H, m, CH2OP) 1.66 (2H, d, CH2P), 1.47 (3H, d, CH3), 1.30 (3H, t, CH3) 0.88 (1H, m, CH), 0.55 (2H, m, CH2), 0.15 (2H, m, CH2).
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2.22 g
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50 mL
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10 g
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100 mL
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7.24 g
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50 mL
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